N,N-dimethyl-3-phenylimidazole-4-carboxamide

• IUPAC Name: N,N-dimethyl-3-phenylimidazole-4-carboxamide
• InChI: InChI=1S/C12H13N3O/c1-14(2)12(16)11-8-13-9-15(11)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key: LTOCTTOEYWORDZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CN=CN1C2=CC=CC=C2
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

N,N-dimethyl-3-phenylimidazole-4-carboxamide (known as DMPI) is a small molecule that has been gaining attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. DMPI is a heterocyclic compound that contains an imidazole ring, which is a common structural motif found in many biologically active compounds. In

Mechanism of Action

The mechanism of action of DMPI is not fully understood, but it is believed to involve the interaction of the imidazole ring with various biological targets. DMPI has been shown to bind to the active site of carbonic anhydrase, inhibiting its activity. DMPI has also been shown to inhibit acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
DMPI has been shown to have various biochemical and physiological effects, including anti-inflammatory and analgesic effects. DMPI has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro and in vivo. DMPI has also been shown to reduce pain in animal models of inflammation and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of DMPI is its simple synthesis method, which makes it readily available for use in lab experiments. DMPI is also a small molecule, which makes it easy to modify and optimize for specific applications. One limitation of DMPI is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for DMPI research. One area of interest is the development of DMPI-based drugs for the treatment of various diseases, including cancer and neurodegenerative disorders. Another area of interest is the use of DMPI as a scaffold for the development of new enzyme inhibitors. Additionally, DMPI has potential applications in materials science, such as the development of new sensors and catalysts.

Synthesis Methods

DMPI can be synthesized through a simple one-pot reaction using readily available starting materials. The synthesis involves the condensation of 3-phenylpropionic acid with dimethylformamide dimethyl acetal in the presence of a strong acid catalyst, followed by cyclization with ammonium carbonate. The resulting product is DMPI, which can be purified by recrystallization.

Scientific Research Applications

DMPI has been extensively studied for its potential applications in medicinal chemistry as a scaffold for the development of new drugs. DMPI has been shown to have various pharmacological activities, including anti-inflammatory, analgesic, and antitumor effects. DMPI has also been investigated as a potential inhibitor of various enzymes, including carbonic anhydrase and acetylcholinesterase.